2,6-Dichloroimidazo[1,2-a]pyridine-3-carbaldehyde

• IUPAC Name: 2,6-dichloroimidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H4Cl2N2O/c9-5-1-2-7-11-8(10)6(4-13)12(7)3-5/h1-4H
• InChI Key: YACLBJAAARVDQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1Cl)C=O)Cl
• Molecular Formula: C8H4Cl2N2O
• DSSTOX Substance ID: DTXSID80566154
• Molecular Weight: 215.03 g/mol
• CAS RN: 131773-22-3

Description

“2,6-Dichloroimidazo[1,2-a]pyridine-3-carbaldehyde” is a chemical compound. It is a derivative of imidazo[1,2-a]pyridine. The IUPAC name of this compound is 2,7-dichloroimidazo[1,2-a]pyridine-3-carbaldehyde. The InChI code is 1S/C8H4Cl2N2O/c9-5-1-2-12-6(4-13)8(10)11-7(12)3-5/h1-4H.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives, including “2,6-Dichloroimidazo[1,2-a]pyridine-3-carbaldehyde”, has been a topic of interest in medicinal chemistry. Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold.

Molecular Structure Analysis

The molecular structure of “2,6-Dichloroimidazo[1,2-a]pyridine-3-carbaldehyde” consists of a fused bicyclic 5,6 heterocycle. The InChI code provides a textual representation of the molecule’s structure: 1S/C8H4Cl2N2O/c9-5-1-2-12-6(4-13)8(10)11-7(12)3-5/h1-4H.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 215.04.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye damage, and may be harmful if inhaled.

Future Directions

Imidazo[1,2-a]pyridine derivatives, including “2,6-Dichloroimidazo[1,2-a]pyridine-3-carbaldehyde”, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They are expected to continue to be a focus of research in the future, particularly in the field of drug discovery.

Synthesis routes and methods

Procedure details

Compound 12 (1.0 g, 5.4 mmol) was dissolved in DMF (5 mL) and the solution cooled to 0° C.in an ice-water bath. To this solution was added POCl3 (0.6 mL, 6.4 mmol) and the mixture stirred for 15 min. The bath was removed and the mixture warmed to room temperature and stirred for 3 hours. This reaction mixture was poured into ice water. The aqueous suspension was made basic by the addition of concentrated NH4OH and the precipitated solid collected by filtration. This solid was dissolved in CHCl3 (50 mL) and the solution extracted with water (3×50 mL), dried (MgSO4) and solvent removed under reduced pressure to give 1.0 g (87%) of compound 50 as a white solid.